Cas no 479402-53-4 (1-[(4-Acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate)

• Product Name: 1-[(4-Acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate
• CAS No: 479402-53-4
• MF: C₁₇H₁₆ClN₃O₄
• MW: 361.779643058777
• CID: 6263111
• PubChem ID: 4051439
• Update Time: 2025-10-22

1-[(4-Acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-[(4-acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate
• AKOS033713237
• 479402-53-4
• Oprea1_869358
• Z19817607
• AB00713804-01
• Oprea1_818625
• EN300-26590256
• 1-[(4-Acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C17H16ClN3O4/c1-10(25-17(24)14-4-3-9-19-15(14)18)16(23)21-13-7-5-12(6-8-13)20-11(2)22/h3-10H,1-2H3,(H,20,22)(H,21,23)
• InChI Key： QIKBIAKSRNKBGD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OC(C)C(NC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 361.0829337g/mol
• Monoisotopic Mass: 361.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 1-[(4-Acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate

Research Briefing on 1-[(4-Acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate (CAS: 479402-53-4)

The compound 1-[(4-Acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate (CAS: 479402-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the context of enzyme inhibition and targeted therapeutics. Recent studies have explored its synthesis, biochemical properties, and pharmacological activities, shedding light on its promising role in addressing unmet medical needs.

Recent advancements in the synthesis of 1-[(4-Acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate have demonstrated improved yields and purity, facilitating its use in preclinical studies. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity. These methodological refinements are critical for ensuring reproducibility and scalability in pharmaceutical applications.

In vitro studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes implicated in inflammatory pathways. For instance, it has shown a high affinity for cyclooxygenase-2 (COX-2), suggesting its potential as a novel anti-inflammatory agent. Molecular docking simulations further support these findings, highlighting the compound's ability to bind effectively to the active site of COX-2, thereby modulating its activity.

Pharmacokinetic evaluations in animal models have provided preliminary evidence of the compound's bioavailability and metabolic stability. These studies indicate that 1-[(4-Acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate undergoes hepatic metabolism, with its primary metabolites being non-toxic and readily excreted. Such properties are favorable for further development into a therapeutic agent, as they suggest a reduced risk of adverse effects.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its specificity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-[(4-Acetamidophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate represents a compelling candidate for further investigation in drug development. Its unique chemical properties and demonstrated biological activities position it as a potential lead compound for the treatment of inflammatory and other related disorders. Future studies should prioritize comprehensive toxicological assessments and clinical trials to validate its therapeutic potential.